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Compound of Interest

Compound Name: Cy7.5 diacid(diso3)

Cat. No.: B3282549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cy7.5 diacid(diSO3) is a near-infrared (NIR) fluorescent dye belonging to the cyanine family.

Its exceptional optical properties, including high molar extinction coefficient and fluorescence

emission in the NIR window (700-900 nm), make it a powerful tool for in vivo imaging and other

applications in cancer research. The diacid disulfonate (diacid(diSO3)) modification enhances

its water solubility, which is advantageous for biological applications by reducing aggregation

and non-specific binding. This document provides detailed application notes and protocols for

the use of Cy7.5 diacid(diSO3) in cancer research, with a focus on targeted imaging and

fluorescence-guided surgery.

Physicochemical and Spectral Properties
The sulfonic acid groups on the Cy7.5 diacid(diSO3) molecule significantly increase its

hydrophilicity, which in turn influences its pharmacokinetic profile, generally leading to faster

clearance from the body, primarily through the renal system. This property can be beneficial for

reducing long-term background signals in imaging applications.

Table 1: Spectral Properties of Cy7.5
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Property Value

Maximum Excitation Wavelength (λ_max_abs) ~788 nm

Maximum Emission Wavelength (λ_max_em) ~808 nm

Molar Extinction Coefficient (ε) ~223,000 M⁻¹cm⁻¹

Stokes Shift ~20 nm

Applications in Cancer Research
The primary application of Cy7.5 diacid(diSO3) in oncology is as a fluorescent label for

targeting moieties, such as antibodies, peptides, or small molecules, to visualize and quantify

tumors in vivo.

Targeted Near-Infrared Fluorescence (NIRF) Imaging
When conjugated to a tumor-specific ligand, Cy7.5 diacid(diSO3) enables the visualization of

tumor margins, metastases, and drug distribution with high sensitivity and deep tissue

penetration.

Fluorescence-Guided Surgery (FGS)
Real-time intraoperative imaging using Cy7.5 diacid(diSO3)-labeled probes can help surgeons

to more accurately identify and resect cancerous tissue, while sparing healthy surrounding

structures. This has the potential to improve surgical outcomes by reducing positive margin

rates.

Experimental Protocols
Protocol 1: Antibody Conjugation with Cy7.5
diacid(diSO3) NHS Ester
This protocol describes the conjugation of Cy7.5 diacid(diSO3) N-hydroxysuccinimide (NHS)

ester to a monoclonal antibody. The NHS ester reacts with primary amines on the antibody to

form a stable amide bond.

Materials:
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Monoclonal antibody (mAb) in a buffer free of primary amines (e.g., PBS, pH 7.4)

Cy7.5 diacid(diSO3) NHS ester

Anhydrous dimethyl sulfoxide (DMSO)

Sodium bicarbonate buffer (1 M, pH 8.3-8.5)

Size-exclusion chromatography column (e.g., Sephadex G-25)

Phosphate-buffered saline (PBS), pH 7.4

Procedure:

Antibody Preparation:

Adjust the antibody concentration to 2-5 mg/mL in PBS.

Add 1/10th volume of 1 M sodium bicarbonate buffer to the antibody solution to raise the

pH to 8.3-8.5.

Dye Preparation:

Immediately before use, dissolve the Cy7.5 diacid(diSO3) NHS ester in anhydrous

DMSO to a concentration of 10 mg/mL.

Conjugation Reaction:

Calculate the required volume of the dye solution. A molar dye-to-antibody ratio of 10:1 to

20:1 is a good starting point.

Slowly add the dye solution to the antibody solution while gently vortexing.

Incubate the reaction for 1-2 hours at room temperature, protected from light.

Purification of the Conjugate:

Equilibrate a size-exclusion chromatography column with PBS.
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Apply the reaction mixture to the column to separate the labeled antibody from the

unconjugated dye.

Collect the fractions containing the purified antibody-dye conjugate.

Characterization:

Measure the absorbance of the conjugate at 280 nm (for protein) and ~788 nm (for Cy7.5).

Calculate the degree of labeling (DOL), which is the average number of dye molecules per

antibody molecule.

Protocol 2: In Vivo Near-Infrared Fluorescence Imaging
of Tumors
This protocol outlines the general procedure for in vivo imaging of tumor-bearing mice using a

Cy7.5 diacid(diSO3)-labeled targeting agent.

Materials:

Tumor-bearing mice (e.g., subcutaneous xenograft model)

Cy7.5 diacid(diSO3)-labeled targeting agent (e.g., antibody conjugate)

Sterile PBS or saline for injection

In vivo imaging system equipped with appropriate excitation and emission filters for Cy7.5

Anesthesia (e.g., isoflurane)

Procedure:

Animal Preparation:

Anesthetize the mouse using isoflurane.

Acquire a baseline pre-injection image of the mouse.

Injection:
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Administer the Cy7.5-labeled probe via intravenous (tail vein) injection. The typical dose

will depend on the specific probe and should be optimized.

Imaging:

Acquire whole-body fluorescence images at various time points post-injection (e.g., 1, 4, 8,

24, 48, and 72 hours) to determine the optimal imaging window for tumor visualization and

to assess biodistribution.

Maintain the mouse under anesthesia during imaging.

Ex Vivo Analysis (Optional):

At the final time point, euthanize the mouse.

Excise the tumor and major organs (liver, kidneys, spleen, lungs, heart) for ex vivo

imaging to confirm the in vivo signal and to perform more detailed biodistribution analysis.

Data Analysis:

Quantify the fluorescence intensity in the tumor and other organs at each time point.

Calculate the tumor-to-background ratio to assess the targeting efficiency.

Quantitative Data
The biodistribution of Cy7.5 diacid(diSO3) conjugates is highly dependent on the targeting

ligand. However, studies with antibody-conjugated cyanine dyes provide an indication of

expected tumor accumulation.

Table 2: Representative Biodistribution of a Cy7.5-Antibody Conjugate in a Xenograft Mouse

Model
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Organ
% Injected Dose per Gram
(%ID/g) at 24h post-
injection

% Injected Dose per Gram
(%ID/g) at 72h post-
injection

Tumor 15 - 25 20 - 35

Liver 10 - 20 8 - 15

Kidneys 5 - 10 3 - 7

Spleen 2 - 5 1 - 4

Lungs 1 - 3 1 - 2

Blood 5 - 10 1 - 3

Note: These values are illustrative and can vary significantly based on the antibody, tumor

model, and specific experimental conditions.

Visualizations
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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